Cas no 872122-41-3 (5-ethynyl-1,3-thiazole)

• Product Name: 5-ethynyl-1,3-thiazole
• CAS No: 872122-41-3
• MF: C₅H₃NS
• MW: 109.149019479752
• MDL: MFCD16878697
• CID: 719430
• PubChem ID: 17875447
• Update Time: 2025-04-19

5-ethynyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-ethynyl-
• 5-ethynyl-1,3-thiazole
• 5-Ethynyl-thiazole
• CS-0528673
• 5-Ethynylthiazole
• CHEMBL4558161
• EN300-204829
• DTXSID20591425
• 872122-41-3
• SCHEMBL16630479
• DB-100329
• G74061
• Thiazole, 5-ethynyl-

• MDL： MFCD16878697
• Inchi： 1S/C5H3NS/c1-2-5-3-6-4-7-5/h1,3-4H
• InChI Key： JWFJFVXHZUVMSF-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C#C

Computed Properties

• Exact Mass: 108.99862027g/mol
• Monoisotopic Mass: 108.99862027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles